Cuprate(4-), [mu-[7-(benzoylamino)-3-[[3,3'-di(hydroxy-kappaO)-4'-[[1-(hydroxy-kappaO)-4,8-disulfo-2-naphthalenyl]azo-kappaN1][1,1'-biphenyl]-4-yl]azo-kappaN1]-4-(hydroxy-kappaO)-1,5-naphthalenedisulfonato(8-)]]di-, tetrasodium

• CAS No.: 83027-55-8
• Molecular Formula: C39H19Cu2N5O17S4.4Na; C39H19Cu2N5Na4O17S4
• Molecular Weight: 1176.9 g/mol
• IUPAC Name: dicopper;tetrasodium;7-benzamido-4-oxido-3-[[2-oxido-4-[3-oxido-4-[(1-oxido-4,8-disulfonatonaphthalen-2-yl)diazenyl]phenyl]phenyl]diazenyl]naphthalene-1,5-disulfonate
• InChI: InChI=1S/C39H27N5O17S4.2Cu.4Na/c45-29-13-20(9-11-25(29)41-43-27-17-32(63(53,54)55)23-7-4-8-31(62(50,51)52)35(23)37(27)47)21-10-12-26(30(46)14-21)42-44-28-18-33(64(56,57)58)24-15-22(40-39(49)19-5-2-1-3-6-19)16-34(65(59,60)61)36(24)38(28)48;;;;;;/h1-18,45-48H,(H,40,49)(H,50,51,52)(H,53,54,55)(H,56,57,58)(H,59,60,61);;;;;;/q;2*+2;4*+1/p-8
• InChI Key: REJOMGZYUKLUSV-UHFFFAOYSA-F
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C(C(=C3C(=C2)S(=O)(=O)[O-])[O-])N=NC4=C(C=C(C=C4)C5=CC(=C(C=C5)N=NC6=CC(=C7C=CC=C(C7=C6[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])[O-])[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Cu+2].[Cu+2]

Description

Cuprate(4-), [mu-[7-(benzoylamino)-3-[[3,3’-di(hydroxy-kappaO)-4’-[[1-(hydroxy-kappaO)-4,8-disulfo-2-naphthalenyl]azo-kappaN1][1,1’-biphenyl]-4-yl]azo-kappaN1]-4-(hydroxy-kappaO)-1,5-naphthalenedisulfonato(8-)]]di-, tetrasodium is a complex organic compound that features a cuprate core This compound is characterized by its intricate structure, which includes multiple functional groups such as hydroxyl, sulfonate, and azo groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such complex compounds typically involves multiple steps, each designed to introduce specific functional groups and structural elements. The general approach may include:

Formation of the Cuprate Core:

Functional Group Addition: Various functional groups such as hydroxyl, sulfonate, and azo groups are introduced through specific reactions. For example, azo groups can be introduced via diazotization reactions followed by azo coupling.

Final Assembly: The final structure is assembled through a series of coupling reactions, often under controlled conditions to ensure the correct orientation and connectivity of the functional groups.

Industrial Production Methods

Industrial production of such compounds may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and purity while minimizing the use of hazardous reagents and conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the hydroxyl and azo groups.

Reduction: Reduction reactions may target the azo groups, converting them to amines.

Substitution: Substitution reactions can occur at various positions, particularly where functional groups are present.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, hydrogen gas.

Substitution Reagents: Halogenating agents, nucleophiles.

Major Products

The major products of these reactions will depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines.

Scientific Research Applications

Chemistry

In chemistry, this compound may be used as a reagent or catalyst in various organic reactions. Its complex structure and multiple functional groups make it a versatile tool in synthetic chemistry.

Biology

In biology, the compound may be studied for its potential interactions with biological molecules. The presence of azo groups suggests that it may have applications in dye chemistry and staining techniques.

Medicine

In medicine, the compound may be investigated for its potential therapeutic properties. The presence of multiple functional groups suggests that it may interact with various biological targets.

Industry

In industry, the compound may be used in the production of dyes, pigments, and other specialty chemicals. Its complex structure and reactivity make it suitable for a wide range of applications.

Mechanism of Action

The mechanism of action of this compound will depend on its specific interactions with molecular targets. Generally, the presence of multiple functional groups suggests that it may interact with various enzymes, receptors, and other biological molecules. The exact pathways involved will depend on the specific context and application.

Comparison with Similar Compounds

Similar Compounds

Cuprate Complexes: Other cuprate complexes with different functional groups.

Azo Compounds: Compounds with similar azo groups but different core structures.

Sulfonated Compounds: Compounds with sulfonate groups but different overall structures.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and its complex structure. This combination may confer unique reactivity and applications that are not shared by other similar compounds.